1-(4-methylphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridazin-4(1H)-one

• IUPAC Name: 1-(4-methylphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridazin-4-one
• InChI: InChI=1S/C19H14N4O2/c1-13-7-9-15(10-8-13)23-12-11-16(24)17(21-23)19-20-18(22-25-19)14-5-3-2-4-6-14/h2-12H,1H3
• InChI Key: YSWLBNUTGXHFTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CC(=O)C(=N2)C3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C19H14N4O2
• Molecular Weight: 330.3 g/mol

Description

1-(4-methylphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridazin-4(1H)-one, also known as MPPO, is a heterocyclic compound that has shown promising results in scientific research. MPPO belongs to the pyridazinone class of compounds and has been synthesized using various methods.

Scientific Research Applications

Ring Transformation and Antimicrobial Activity

Compounds with structural similarities, including pyridazinones and oxadiazoles, have been explored for their antimicrobial properties. For instance, indolyl-substituted 2(3H)-furanones and their derivatives have demonstrated significant antimicrobial activities against various bacteria and fungi, showcasing the potential of such compounds in developing new antimicrobial agents (Abou-Elmagd et al., 2015).

Antimicrobial and Fungicidal Activities

Pyridazine derivatives, including oxadiazole and triazole compounds, have been synthesized and evaluated for their antimicrobial activities. These studies contribute to the understanding of the structure-activity relationships necessary for the design of effective antimicrobial and fungicidal agents (El-Mariah et al., 2006).

Fungicidal Activity and 3D-QSAR

Research into pyridazinone-substituted oxadiazoles and thiadiazoles has shown fungicidal activity, particularly in agricultural applications. These compounds have been tested against wheat leaf rust, and their structure-activity relationships have been analyzed through 3D-QSAR studies, offering insights into the design of fungicidal compounds with enhanced efficacy (Zou et al., 2002).

Antimicrobial Agents via Vilsmeier–Haack Reaction

A series of pyrazole derivatives have been synthesized and evaluated for their in vitro antibacterial, antifungal, and antioxidant activities. Some of these compounds displayed broad-spectrum antimicrobial activities, highlighting the potential of pyridazinone and oxadiazole derivatives in developing new antimicrobial agents (Bhat et al., 2016).

Synthesis and Characterization of Derivatives

The synthesis and characterization of phthalazinone derivatives and their potential applications have been explored. These studies provide a foundation for understanding the chemical properties and potential applications of pyridazinone and oxadiazole derivatives in various scientific domains (Mahmoud et al., 2012).